Cas no 94400-15-4 (2-Propenethioic acid, S-phenyl ester)

• Product Name: 2-Propenethioic acid, S-phenyl ester
• CAS No: 94400-15-4
• MF: C₉H₈OS
• MW: 164.224221229553
• CID: 752304
• PubChem ID: 10940854
• Update Time: 2025-04-19

2-Propenethioic acid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioic acid, S-phenyl ester
• S-phenyl prop-2-enethioate
• SCHEMBL330818
• 94400-15-4
• DTXSID60449052

• Inchi： 1S/C9H8OS/c1-2-9(10)11-8-6-4-3-5-7-8/h2-7H,1H2
• InChI Key： XWGBJBSEZVCORP-UHFFFAOYSA-N
• SMILES： S(C(C=C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.02958605g/mol
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų